Cas no 1248992-61-1 (3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4h-1,2,4-triazole)

3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole is a heterocyclic compound featuring a triazole core substituted with a methoxypyrrolidine moiety and methyl groups at the 4 and 5 positions. This structure imparts unique reactivity and potential applications in medicinal chemistry and agrochemical research. The methoxy and pyrrolidine groups enhance solubility and bioavailability, while the triazole ring contributes to stability and diverse binding interactions. Its well-defined stereochemistry and functional group arrangement make it a valuable intermediate for synthesizing biologically active molecules. The compound is characterized by high purity and consistent performance, suitable for use in drug discovery and development processes where precise molecular modifications are critical.
3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4h-1,2,4-triazole structure
1248992-61-1 structure
Product Name:3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4h-1,2,4-triazole
CAS No:1248992-61-1
MF:C9H16N4O
MW:196.249541282654
MDL:MFCD14639082
CID:5606433
PubChem ID:61351797
Update Time:2025-06-08

3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4h-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

    • CS-0282826
    • EN300-903310
    • 1248992-61-1
    • 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4h-1,2,4-triazole
    • 4H-1,2,4-Triazole, 3-(4-methoxy-2-pyrrolidinyl)-4,5-dimethyl-
    • MDL: MFCD14639082
    • Inchi: 1S/C9H16N4O/c1-6-11-12-9(13(6)2)8-4-7(14-3)5-10-8/h7-8,10H,4-5H2,1-3H3
    • InChI Key: HHRZPUCYXSLOMX-UHFFFAOYSA-N
    • SMILES: O(C)C1CNC(C2=NN=C(C)N2C)C1

Computed Properties

  • Exact Mass: 196.13241115g/mol
  • Monoisotopic Mass: 196.13241115g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • Density: 1.31±0.1 g/cm3(Predicted)
  • Boiling Point: 362.7±52.0 °C(Predicted)
  • pka: 7.28±0.10(Predicted)

3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4h-1,2,4-triazole Pricemore >>

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Additional information on 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4h-1,2,4-triazole

Introduction to 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole (CAS No. 1248992-61-1)

3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole, with the CAS number 1248992-61-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole make it a promising candidate for various pharmacological studies.

The chemical structure of 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole consists of a triazole ring fused with a methoxypyrrolidine moiety and two methyl groups. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The triazole ring is a well-known pharmacophore that is widely used in drug design due to its ability to form hydrogen bonds and π-stacking interactions with biological targets. The methoxypyrrolidine moiety adds conformational flexibility and hydrophobicity, which can enhance the compound's ability to penetrate cell membranes and interact with protein targets.

Recent studies have highlighted the potential of 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole in various therapeutic areas. One notable application is its use as an inhibitor of specific enzymes involved in disease pathways. For instance, research has shown that this compound can effectively inhibit the activity of certain kinases, which are key regulators of cellular signaling pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases by 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole suggests its potential as a lead compound for the development of novel therapeutic agents.

In addition to its enzymatic inhibition properties, 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole has also been investigated for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro and in vivo. These findings suggest that 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole may have therapeutic potential in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole have also been studied extensively. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life in vivo, making it suitable for further development as an oral therapeutic agent. Additionally, the compound shows low toxicity in preclinical models, which is a crucial factor for its potential use in clinical settings.

The safety profile of 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole has been evaluated through various toxicological studies. These studies have demonstrated that the compound is well-tolerated at therapeutic doses and does not exhibit significant cytotoxicity or genotoxicity. This favorable safety profile supports its further development as a potential drug candidate.

In conclusion, 3-(4-Methoxypyrrolidin-2-yl)-4,5-dimethyl-4H-1,2,4-triazole (CAS No. 1248992-61-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to provide more insights into its mechanisms of action and potential clinical utility.

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